4-hydroxy-3-nitro-2H-thiochromen-2-one

• IUPAC Name: 2-hydroxy-3-nitrothiochromen-4-one
• InChI: InChI=1S/C9H5NO4S/c11-8-5-3-1-2-4-6(5)15-9(12)7(8)10(13)14/h1-4,12H
• InChI Key: OPXMONNKAQEARX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C(=C(S2)O)[N+](=O)[O-]
• Molecular Formula: C9H5NO4S
• DSSTOX Substance ID: DTXSID90354307
• Molecular Weight: 223.21 g/mol
• CAS RN: 52140-90-6

Description

4-hydroxy-3-nitro-2H-thiochromen-2-one is a chemical compound with the molecular formula C9H5NO4S. It is also known by its common name, coumarin-3-carboxylic acid nitrothiophene ester. This compound has been the subject of scientific research due to its potential applications in various fields such as medicine, agriculture, and industry.

Mechanism of Action

The mechanism of action of 4-hydroxy-3-nitro-2H-thiochromen-2-one is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes involved in inflammation and oxidative stress.
Biochemical and Physiological Effects:
Studies have shown that 4-hydroxy-3-nitro-2H-thiochromen-2-one can exert various biochemical and physiological effects. It has been found to exhibit anti-inflammatory, antioxidant, and anticancer properties. It has also been found to modulate the expression of certain genes involved in these processes.

Advantages and Limitations for Lab Experiments

The advantages of using 4-hydroxy-3-nitro-2H-thiochromen-2-one in lab experiments include its relatively simple synthesis method and its potential applications in various scientific fields. However, its limitations include its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on 4-hydroxy-3-nitro-2H-thiochromen-2-one. One possible direction is to further investigate its potential applications in medicine, particularly in the treatment of arthritis and cancer. Another direction is to study its potential use as a plant growth regulator and as a pesticide. Additionally, further research could be conducted on its potential use as a material for organic electronics and as a dye.

Synthesis Methods

The synthesis of 4-hydroxy-3-nitro-2H-thiochromen-2-one can be achieved through several methods. One such method involves the reaction between 3-nitrocoumarin and thiophene-2-carboxylic acid chloride in the presence of a base. Another method involves the reaction between 3-nitrocoumarin and thiophene-2-carboxylic acid in the presence of a dehydrating agent such as thionyl chloride.

Scientific Research Applications

4-hydroxy-3-nitro-2H-thiochromen-2-one has been studied for its potential applications in various scientific fields. In medicine, it has been found to exhibit anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of diseases such as arthritis and cancer. In agriculture, it has been studied for its potential use as a plant growth regulator and as a pesticide. In industry, it has been studied for its potential use as a dye and as a material for organic electronics.